Cas no 117047-76-4 (Wulignan A1)
Wulignan A1 structure
Product Name:Wulignan A1
CAS No:117047-76-4
MF:C20H22O5
MW:342.385686397552
CID:157152
PubChem ID:13844295
Update Time:2025-04-19
Wulignan A1 Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Naphthalenone,3,4-dihydro-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-,(2S,3S,4R)-
- Wulignan A1
- 1(2H)-Naphthalenone, 3,4-dihydro-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-, (2S,3S,4R)-
- 1(2H)-Naphthalenone,3,4-dihydro-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-,[2S-(2a,3a,4b)]-
- Arisantetralone A
- (-)-Arisantetralone
- Epiwulignan A1
- CHEMBL1082052
- SCHEMBL11948865
- HY-N2264
- FS-10055
- AKOS037515205
- CS-0019593
- WulignanA1
- 117047-76-4
- (2S,3S,4R)-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-3,4-dihydro-2H-naphthalen-1-one
- DA-59159
-
- Inchi： 1S/C20H22O5/c1-10-11(2)20(23)14-8-16(22)18(25-4)9-13(14)19(10)12-5-6-15(21)17(7-12)24-3/h5-11,19,21-22H,1-4H3/t10-,11+,19-/m1/s1
- InChI Key： PSFZYOUCEGTRJM-RMDKCXRXSA-N
- SMILES： O=C1C2C=C(C(=CC=2[C@@H](C2C=CC(=C(C=2)OC)O)[C@H](C)[C@@H]1C)OC)O
Computed Properties
- Exact Mass: 342.14700
- Monoisotopic Mass: 342.14672380 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 342.4
- XLogP3: 3.7
- Topological Polar Surface Area: 76
Experimental Properties
- Density: 1.215±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 195-197 ºC
- Solubility: Almost insoluble (0.015 g/l) (25 º C),
- PSA: 75.99000
- LogP: 3.71540
Wulignan A1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN99005-5mg |
Wulignan A1 |
117047-76-4 | >=98% | 5mg |
$238 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2311-5 mg |
Wulignan A1 |
117047-76-4 | 5mg |
￥3024.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | W97670-5mg |
1(2H)-Naphthalenone, 3,4-dihydro-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-, (2S,3S,4R)- |
117047-76-4 | ,HPLC≥98% | 5mg |
¥2058.0 | 2023-09-06 | |
| TargetMol Chemicals | TN2311-5 mg |
Wulignan A1 |
117047-76-4 | 98% | 5mg |
￥ 3,330 | 2023-07-10 | |
| TargetMol Chemicals | TN2311-1 mL * 10 mM (in DMSO) |
Wulignan A1 |
117047-76-4 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 3430 | 2023-09-15 | |
| TargetMol Chemicals | TN2311-5mg |
Wulignan A1 |
117047-76-4 | 5mg |
￥ 3330 | 2024-07-19 | ||
| A2B Chem LLC | AE10772-10mg |
Arisantetralone A |
117047-76-4 | ≥98% | 10mg |
$477.00 | 2024-04-20 | |
| A2B Chem LLC | AE10772-20mg |
Arisantetralone A |
117047-76-4 | 98% | 20mg |
$748.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2311-1 ml * 10 mm |
Wulignan A1 |
117047-76-4 | 1 ml * 10 mm |
￥ 3430 | 2024-07-19 |
Wulignan A1 Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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